Cas no 1785041-90-8 (5-(oxan-4-yl)-1,2-oxazole-4-carboxylic acid)

5-(Oxan-4-yl)-1,2-oxazole-4-carboxylic acid is a heterocyclic carboxylic acid derivative featuring a fused oxazole and oxane (tetrahydropyran) ring system. This compound is of interest in medicinal chemistry and organic synthesis due to its structural rigidity and potential as a versatile intermediate. The oxazole moiety provides a stable aromatic core, while the oxane ring introduces conformational flexibility, enhancing its utility in scaffold diversification. The carboxylic acid functional group allows for further derivatization, enabling applications in peptide coupling, metal coordination, or as a precursor for amide and ester formation. Its balanced lipophilicity and polarity make it suitable for drug discovery research, particularly in the development of bioactive molecules targeting heterocyclic pharmacophores.

5-(oxan-4-yl)-1,2-oxazole-4-carboxylic acid structure

1785041-90-8 structure

Product Name:5-(oxan-4-yl)-1,2-oxazole-4-carboxylic acid

CAS No:1785041-90-8

MF:C₉H₁₁NO₄

MW:197.187942743301

CID:6462958

PubChem ID:105450474

Update Time:2025-06-07

5-(oxan-4-yl)-1,2-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 5-(oxan-4-yl)-1,2-oxazole-4-carboxylic acid
- EN300-1790316
- 1785041-90-8
- Inchi： 1S/C9H11NO4/c11-9(12)7-5-10-14-8(7)6-1-3-13-4-2-6/h5-6H,1-4H2,(H,11,12)
- InChI Key： KLMBOGLPUDIKHK-UHFFFAOYSA-N
- SMILES： O1CCC(C2=C(C(=O)O)C=NO2)CC1

Computed Properties

Exact Mass: 197.06880783g/mol
Monoisotopic Mass: 197.06880783g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 215
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.3
Topological Polar Surface Area: 72.6Å²

5-(oxan-4-yl)-1,2-oxazole-4-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1790316-0.05g	5-(oxan-4-yl)-1,2-oxazole-4-carboxylic acid	1785041-90-8	95%	0.05g	$229.0	2023-09-19
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Enamine	EN300-1790316-0.5g	5-(oxan-4-yl)-1,2-oxazole-4-carboxylic acid	1785041-90-8	95%	0.5g	$768.0	2023-09-19
Enamine	EN300-1790316-1.0g	5-(oxan-4-yl)-1,2-oxazole-4-carboxylic acid	1785041-90-8	95%	1g	$986.0	2023-06-03
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Enamine	EN300-1790316-10.0g	5-(oxan-4-yl)-1,2-oxazole-4-carboxylic acid	1785041-90-8	95%	10g	$4236.0	2023-06-03
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